N-(2-methoxy-4-nitrophenyl)-5-methyl-3-isoxazolecarboxamide

• IUPAC Name: N-(2-methoxy-4-nitrophenyl)-5-methyl-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C12H11N3O5/c1-7-5-10(14-20-7)12(16)13-9-4-3-8(15(17)18)6-11(9)19-2/h3-6H,1-2H3,(H,13,16)
• InChI Key: OHLMYENZVFGHBD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)C(=O)NC2=C(C=C(C=C2)[N+](=O)[O-])OC
• Molecular Formula: C12H11N3O5
• DSSTOX Substance ID: DTXSID601188813
• Molecular Weight: 277.23 g/mol
• CAS RN: 717858-22-5

Description

N-(2-methoxy-4-nitrophenyl)-5-methyl-3-isoxazolecarboxamide, commonly known as MNX, is a chemical compound that has gained attention in the scientific community due to its potential applications in biomedical research. MNX is a small molecule that is synthesized in the laboratory using a specific method, and its mechanism of action has been studied in detail. In

Mechanism of Action

The mechanism of action of MNX is not fully understood, but it is thought to involve the modulation of various signaling pathways in cells. MNX has been shown to interact with certain proteins in cells, which can lead to changes in gene expression and cellular function. The exact mechanism of action of MNX is an area of active research.
Biochemical and Physiological Effects:
MNX has a number of biochemical and physiological effects that have been studied in detail. It has been shown to have antioxidant properties, which can help protect cells from damage. MNX can also modulate the activity of certain enzymes in cells, which can lead to changes in cellular metabolism. Physiologically, MNX has been shown to have effects on the nervous system, immune system, and cardiovascular system.

Advantages and Limitations for Lab Experiments

One advantage of using MNX in lab experiments is that it is a well-characterized compound with a known synthesis method. This makes it easy to obtain and use in experiments. MNX also has a variety of potential applications in different areas of research, which makes it a versatile tool for scientists. One limitation of using MNX is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are many potential future directions for research on MNX. One area of interest is in the development of MNX-based therapies for various diseases, such as cancer and neurodegenerative disorders. Another area of research is in understanding the mechanism of action of MNX in greater detail, which could lead to the development of more targeted therapies. Additionally, MNX could be used as a tool for studying various signaling pathways in cells, which could lead to new insights into cellular function.

Scientific Research Applications

MNX has been used in a variety of scientific research applications, including studies on the nervous system, cancer, and inflammation. In the nervous system, MNX has been shown to have neuroprotective effects and can help prevent damage to neurons. In cancer research, MNX has been shown to inhibit the growth of cancer cells and may have potential as a cancer treatment. Inflammation is another area where MNX has been studied, and it has been shown to have anti-inflammatory effects.